5-Iodo-6-methyl-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2-dihydropyridine-3-carboxylic acid

Specification

• Molecular Formula: C14H9F3INO3
• Molecular Weight: 423.12 g/mol
• IUPAC Name: 5-iodo-6-methyl-2-oxo-1-[3-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C14H9F3INO3/c1-7-11(18)6-10(13(21)22)12(20)19(7)9-4-2-3-8(5-9)14(15,16)17/h2-6H,1H3,(H,21,22)
• Standard InChI Key: FZFNPLQNLXPFTE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C(=O)N1C2=CC=CC(=C2)C(F)(F)F)C(=O)O)I
• Canonical SMILES: CC1=C(C=C(C(=O)N1C2=CC=CC(=C2)C(F)(F)F)C(=O)O)I

Introduction

5-Iodo-6-methyl-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2-dihydropyridine-3-carboxylic acid is a complex organic compound with a CAS number of 950857-36-0. It is primarily used as an intermediate in organic syntheses, particularly in the manufacture of substances. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities and applications in pharmaceutical chemistry.

Hazardous Information

• Signal Word: Warning

• Hazard Statements: H302 - Harmful if swallowed.

• Precautionary Statements: P264, P270, P301+P312+P330, P501.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. While specific synthesis pathways for this exact compound are not detailed in the available literature, similar dihydropyridine derivatives are often synthesized through condensation reactions involving appropriate starting materials like aldehydes and pyridine derivatives.

Applications

• Intermediate in Organic Syntheses: It is used as a building block for the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries.

• Research and Development: Its unique structure makes it a candidate for studying biological activities and potential therapeutic applications.

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.

• Skin Contact: Wash off with soap and plenty of water. Consult a physician.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Storage and Disposal

• Store in a cool, dry place away from incompatible substances.

• Dispose of contents/container according to local regulations.

Data Tables